3-amino-N-(2,3-dimethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C21H23N3OS
• Molecular Weight: 365.5 g/mol
• IUPAC Name: 6-amino-N-(2,3-dimethylphenyl)-4-thia-2-azatricyclo[7.5.0.03,7]tetradeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C21H23N3OS/c1-12-7-6-10-16(13(12)2)23-20(25)19-18(22)15-11-14-8-4-3-5-9-17(14)24-21(15)26-19/h6-7,10-11H,3-5,8-9,22H2,1-2H3,(H,23,25)
• InChI Key: AIRXSPPQOYAOJD-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C3=CC4=C(CCCCC4)N=C3S2)N)C
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C3=C(S2)N=C4CCCCCC4=C3)N)C
• Pictograms: Irritant

Description

3-amino-N-(2,3-dimethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide is a chemical compound that has been studied for its potential use in scientific research. This compound is of interest due to its unique structure and potential biochemical and physiological effects.

Mechanism of Action

The mechanism of action of this compound is not fully understood, but it is believed to interact with certain receptors in the body. Specifically, it may act as an agonist or antagonist at certain receptors, leading to various effects on the body.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various contexts. For example, it has been shown to have anti-inflammatory properties and may be useful in treating certain inflammatory conditions. Additionally, it has been studied for its potential as an analgesic, anticonvulsant, and antipsychotic agent.

Advantages and Limitations for Lab Experiments

One advantage of using this compound in lab experiments is its unique structure, which may allow for the exploration of new biochemical pathways and mechanisms of action. However, one limitation is that its effects may be difficult to study in vivo due to its potential toxicity or other side effects.

Future Directions

There are several potential future directions for research on this compound. For example, it may be studied further for its potential as a therapeutic agent for specific diseases or conditions. Additionally, further exploration of its mechanism of action and biochemical effects may lead to new insights into the functioning of the body and the development of new drugs and therapies.

Synthesis Methods

The synthesis of this compound involves several steps, including the reaction of a thienopyridine with an amine and a carboxylic acid. The resulting compound is then treated with an acid to form the final product. This synthesis method has been studied and optimized for efficiency and yield.

Scientific Research Applications

The 3-amino-N-(2,3-dimethylphenyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]thieno[3,2-e]pyridine-2-carboxamide compound has been studied for its potential use in scientific research. Specifically, it has been investigated for its potential as a therapeutic agent for various diseases and conditions.